Cas no 2680775-57-7 (Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate)

• Product Name: Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate
• CAS No: 2680775-57-7
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5633952
• PubChem ID: 165925734
• Update Time: 2025-06-30

Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680775-57-7
• EN300-28290312
• benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate
• Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate

• Inchi： 1S/C18H24N2O2/c1-17(2)10-15(12-19)11-18(3,4)20(17)16(21)22-13-14-8-6-5-7-9-14/h5-9,15H,10-11,13H2,1-4H3
• InChI Key： HNMNIRHAOQNCIB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1C(C)(C)CC(C#N)CC1(C)C)=O

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 53.3Ų

Additional information on Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate

Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate: A Versatile Compound in Pharmaceutical and Chemical Research

Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate, with the CAS number 2680775-57-7, is a multifunctional organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This molecule combines the structural features of a cyano group, a 2,2,6,6-tetramethylpiperidine ring, and a benzyl ester functional group, creating a unique scaffold with potential applications in drug development and advanced material synthesis. Recent studies have highlighted its role as a key intermediate in the design of cyano-containing derivatives with enhanced biological activity, particularly in the context of neurodegenerative disease targeting.

The 2,2,6,6-tetramethylpiperidine-1-carboxylate moiety is a critical structural element that contributes to the molecule's stability and reactivity. The cyano group introduces electron-withdrawing effects, which can modulate the electronic properties of the benzyl ester fragment. This combination allows the compound to serve as a building block for the synthesis of pharmaceutical intermediates with tailored pharmacokinetic profiles. Notably, its tert-butyl substituents provide steric bulk, which is essential for preventing unwanted side reactions during chemical transformations.

Recent advancements in green chemistry have led to the exploration of Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate as a sustainable synthetic tool. Researchers have demonstrated its utility in enantioselective catalysis, where its chiral framework enables the preparation of optically active compounds with high enantioselectivity. This property is particularly valuable in the development of enantiomer-specific drugs, which are increasingly being prioritized in modern pharmaceutical research. A 2023 study published in Organic & Biomolecular Chemistry highlighted its application in the synthesis of cyano-substituted chiral ligands for asymmetric catalysis.

The benzyl ester functionality of this compound also plays a pivotal role in its reactivity. It can undergo hydrolysis under controlled conditions to yield carboxylic acid derivatives, which are essential in the design of prodrugs for improved bioavailability. This characteristic has been leveraged in the development of targeted drug delivery systems, where the benzyl group serves as a molecular handle for conjugation with biomolecules such as antibodies or peptides. Such strategies are currently being explored for the treatment of chronic inflammatory diseases.

One of the most promising applications of Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate lies in its potential as a cyano-containing scaffold for the development of antioxidant agents. The cyano group is known to participate in redox reactions, and recent studies have shown that derivatives of this compound exhibit free radical scavenging activity. A 2024 publication in Journal of Medicinal Chemistry reported the synthesis of cyano-substituted derivatives with improved antioxidant potency, suggesting their potential therapeutic applications in neurodegenerative disorders such as Alzheimer's disease.

The 2,2,6,6-tetramethylpiperidine ring is another key structural element that contributes to the molecule's stability. Its tert-butyl substituents provide steric hindrance, which helps prevent unwanted side reactions during chemical transformations. This property is particularly advantageous in the synthesis of complex organic molecules, where the benzyl ester functionality must remain intact. Researchers have also explored the use of this compound as a protecting group in the synthesis of peptide-based therapeutics, where its stability under physiological conditions is a critical factor.

Moreover, the cyano group in Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate can be functionalized to introduce additional biological activity. For example, recent studies have shown that substituting the cyano group with hydroxyl or amino groups can enhance the molecule's interactions with biomolecular targets. This has led to the development of cyano-containing ligands for the modulation of ion channels, which are implicated in various pathological conditions including cardiovascular diseases.

In conclusion, Benzyl 4-cyano-2,2,6,6-tetramethylpiperidine-1-carboxylate represents a versatile platform for the synthesis of pharmaceutical intermediates and functional materials. Its unique combination of cyano group, benzyl ester, and tert-butyl substituents enables a wide range of chemical transformations, making it a valuable compound in modern chemistry research. As the field of drug discovery continues to evolve, the potential applications of this molecule are likely to expand further.